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Compound of Interest

Compound Name: 3-Chloro-6-propoxypyridazine

CAS No.: 5788-60-3

Cat. No.: B1347354

Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Chloro-6-propoxypyridazine

This guide provides a detailed examination of the safety protocols and material properties of 3-
Chloro-6-propoxypyridazine (CAS No. 5788-60-3), a heterocyclic building block utilized in

pharmaceutical and agrochemical research. Designed for drug development professionals,

researchers, and scientists, this document synthesizes available safety data with established

laboratory best practices to ensure the safe handling, storage, and disposal of this compound.

Core Safety Profile & GHS Classification
3-Chloro-6-propoxypyridazine is classified under the Globally Harmonized System (GHS) as

a substance that requires careful handling. The primary acute hazard identified is oral toxicity.

GHS Hazard Information[1][2]

Pictogram: GHS07 (Exclamation Mark)

Signal Word:Warning
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Hazard Statement: H302: Harmful if swallowed.

This classification dictates a specific set of precautionary measures to mitigate exposure risks.

While comprehensive toxicological data for this exact compound is limited, the hazard profile of

structurally related 3-chloro-pyridazine derivatives suggests a potential for skin and eye

irritation, warranting a cautious approach.[3][4][5]

Table 1: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)

Hazard H302 Harmful if swallowed [1][2]

Prevention P264

Wash hands and any

exposed skin

thoroughly after

handling.

[2]

P270

Do not eat, drink or

smoke when using

this product.

[2]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[1]

Response P301+P312

IF SWALLOWED: Call

a POISON CENTER

or doctor/physician if

you feel unwell.

[3]

P330 Rinse mouth. [2]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[1]

Storage

Store in a well-

ventilated place. Keep

container tightly

closed.

[3][4]

Store locked up. [6]
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Store in an inert

atmosphere at 2-8°C.
[1]

Disposal P501

Dispose of

contents/container to

an approved waste

disposal plant.

[2][6]

Prudent Handling & Exposure Control
Given the H302 classification and the irritant potential of analogous compounds, a multi-

layered approach to exposure control is essential. This involves a combination of engineering

controls, administrative procedures, and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense
The primary objective is to minimize the generation and dissemination of dust or aerosols.

Ventilation: All manipulations of solid 3-Chloro-6-propoxypyridazine should be performed

in a well-ventilated area. A certified chemical fume hood is required for any procedure with

the potential to generate dust, such as weighing or transferring the substance.[3][6]

Containment: For larger quantities or repetitive tasks, the use of a glove box or other

enclosed system provides a higher level of containment and operator protection.

Personal Protective Equipment (PPE) Protocol
PPE is not a substitute for robust engineering controls but serves as the final barrier between

the researcher and the chemical. The selection of PPE must be based on a thorough risk

assessment of the specific procedures being performed.[4]

Eye and Face Protection: Chemical safety goggles are mandatory. For tasks with a higher

risk of splashes or dust generation, a face shield should be worn in addition to goggles.[3]

Skin Protection:

Gloves: Nitrile or butyl rubber gloves are recommended. It is critical to inspect gloves for

any signs of degradation or perforation before each use. Contaminated gloves should be
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removed using the proper technique to avoid skin contact and disposed of as hazardous

waste.[3]

Lab Coat: A flame-resistant lab coat should be worn at all times and kept fully buttoned.

Ensure that cuffs are snug to prevent accidental contact with chemicals.

Respiratory Protection: Under normal handling conditions within a fume hood, respiratory

protection is not typically required. However, if a fume hood is not available or in the event of

a significant spill, a NIOSH-approved respirator with a particulate filter (type P95 or better)

should be used.[7]
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Personal Protective Equipment (PPE) Protocol

Task Assessment

Work in Chemical
Fume Hood?

Wear Chemical
Safety Goggles

Yes Use NIOSH-approved
Respirator

No / Spill

Wear Nitrile Gloves

Wear Lab Coat

Add Face Shield
(Splash/Dust Risk)

Proceed with Task

No Yes
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Accidental Release Workflow

Spill Occurs

Evacuate Area

Assess Spill Size
& Risk

Don Appropriate PPE
(incl. Respirator if needed)

Small Spill

Call Emergency Response

Large Spill

Contain Spill
(Prevent Spread)

Clean Up:
- Sweep solid carefully

- Avoid dust

Place in Labeled
Hazardous Waste Container

Decontaminate Area
& Equipment

Report Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill of 3-Chloro-6-propoxypyridazine.
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Waste Disposal
All waste containing 3-Chloro-6-propoxypyridazine must be treated as hazardous chemical

waste.

Product: Dispose of surplus and non-recyclable solutions to a licensed disposal company.

[7]* Contaminated Packaging: Dispose of as unused product in accordance with local, state,

and federal regulations. [7]Do not reuse empty containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347354?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

